Cas no 352548-58-4 (2-(1-Acetyl-1H-indol-3-yl)aminobenzoic Acid)
2-(1-Acetyl-1H-indol-3-yl)aminobenzoic Acid Chemical and Physical Properties
Names and Identifiers
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- 2-((1-Acetyl-1H-indol-3-yl)amino)benzoic acid
- 2-[(1-acetyl-1H-indol-3-yl)amino]benzoic acid(SALTDATA: FREE)
- 2-[(1-acetylindol-3-yl)amino]benzoic acid
- 2-[(1-ACETYL-1H-INDOL-3-YL)AMINO]BENZOIC ACID
- AC1LFL1R
- Ambcb6045051
- CBMicro_042053
- CTK4H4112
- MolPort-002-181-327
- Oprea1_094459
- Q27208912
- CHEMBL1516615
- AKOS022184528
- BIM-0041955.P001
- SR-01000454883-1
- 2-[(1-Acetyl-1h-indol-3-yl)amino]benzoicacid
- DTXSID30353839
- HMS2297G06
- MLS000109598
- SMR000105538
- CHEBI:120772
- 2-[(1-acetyl-3-indolyl)amino]benzoic acid
- Chembrdg-bb 6045051
- CS-0451571
- 352548-58-4
- 1-acetyl-3-(2'-hydroxycarbonylphenyl)aminoindole
- SR-01000454883
- DB-202549
- 2-(1-Acetyl-1H-indol-3-yl)aminobenzoic Acid
-
- MDL: MFCD01548433
- Inchi: 1S/C17H14N2O3/c1-11(20)19-10-15(12-6-3-5-9-16(12)19)18-14-8-4-2-7-13(14)17(21)22/h2-10,18H,1H3,(H,21,22)
- InChI Key: CQYUJQLWWXSHEK-UHFFFAOYSA-N
- SMILES: O=C(C)N1C=C(C2C=CC=CC1=2)NC1C=CC=CC=1C(=O)O
Computed Properties
- Exact Mass: 294.10000
- Monoisotopic Mass: 294.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- PSA: 71.33000
- LogP: 3.81620
2-(1-Acetyl-1H-indol-3-yl)aminobenzoic Acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(1-Acetyl-1H-indol-3-yl)aminobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A166108-2.5mg |
2-[(1-Acetyl-1H-indol-3-yl)amino]benzoic Acid |
352548-58-4 | 2.5mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A166108-5mg |
2-[(1-Acetyl-1H-indol-3-yl)amino]benzoic Acid |
352548-58-4 | 5mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A166108-25mg |
2-[(1-Acetyl-1H-indol-3-yl)amino]benzoic Acid |
352548-58-4 | 25mg |
$ 80.00 | 2022-06-08 | ||
| abcr | AB220776-250 mg |
2-[(1-Acetyl-1H-indol-3-yl)amino]benzoic acid; 95% |
352548-58-4 | 250MG |
€147.90 | 2022-03-25 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1522238-250mg |
2-((1-Acetyl-1H-indol-3-yl)amino)benzoic acid |
352548-58-4 | 98% | 250mg |
¥1296.00 | 2024-05-17 |
2-(1-Acetyl-1H-indol-3-yl)aminobenzoic Acid Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 2-(1-Acetyl-1H-indol-3-yl)aminobenzoic Acid
2-(1-Acetyl-1H-indol-3-yl)aminobenzoic Acid (CAS No. 352548-58-4): A Comprehensive Overview
2-(1-Acetyl-1H-indol-3-yl)aminobenzoic Acid (CAS No. 352548-58-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining indole and benzoic acid moieties, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its CAS number 352548-58-4 is frequently searched by researchers and industry professionals seeking high-purity reagents for drug development.
The molecular structure of 2-(1-Acetyl-1H-indol-3-yl)aminobenzoic Acid features an acetylated indole ring linked to an aminobenzoic acid group, creating a versatile scaffold for medicinal chemistry applications. Recent studies highlight its potential as a building block for small molecule therapeutics, particularly in areas such as inflammation modulation and enzyme inhibition. The compound's solubility properties and stability characteristics make it particularly suitable for formulation development in pharmaceutical research.
In the current research landscape, scientists are particularly interested in 2-(1-Acetyl-1H-indol-3-yl)aminobenzoic Acid derivatives for their potential in addressing modern healthcare challenges. The compound's structural features allow for diverse modifications, enabling researchers to explore structure-activity relationships in drug discovery programs. Recent publications have investigated its role in developing targeted therapies, with particular focus on its pharmacokinetic profile and metabolic stability.
The synthesis of 2-(1-Acetyl-1H-indol-3-yl)aminobenzoic Acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Manufacturers specializing in fine chemicals and pharmaceutical intermediates often provide this compound with various purity grades, ranging from research-grade (90-95%) to high-purity (>98%) materials suitable for biological testing. The CAS 352548-58-4 specification is crucial for researchers to ensure they're obtaining the exact compound needed for their experiments.
Analytical characterization of 2-(1-Acetyl-1H-indol-3-yl)aminobenzoic Acid typically employs advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods verify the compound's identity and purity, which are critical parameters for research applications. The growing demand for well-characterized chemical entities in drug discovery has increased the importance of comprehensive analytical data for compounds like CAS No. 352548-58-4.
From a commercial perspective, the market for 2-(1-Acetyl-1H-indol-3-yl)aminobenzoic Acid has shown steady growth, driven by expanding pharmaceutical R&D activities worldwide. Suppliers often highlight its research applications and potential therapeutic uses in their product listings. The compound's storage requirements and handling precautions are frequently addressed in technical documentation, ensuring proper use in laboratory settings.
Recent scientific literature reveals growing interest in the biological activities of 2-(1-Acetyl-1H-indol-3-yl)aminobenzoic Acid analogs. Researchers are exploring its potential as a scaffold for developing compounds with improved bioavailability and target selectivity. These investigations align with current trends in precision medicine and personalized therapeutics, making CAS 352548-58-4 a compound of ongoing interest in medicinal chemistry.
Quality control aspects of 2-(1-Acetyl-1H-indol-3-yl)aminobenzoic Acid production have become increasingly important, with emphasis on impurity profiling and batch-to-batch consistency. Pharmaceutical researchers particularly value suppliers who can provide detailed certificates of analysis and stability data for this compound. The 352548-58-4 CAS number serves as a key identifier in regulatory documentation and material specifications.
In formulation development, the physicochemical properties of 2-(1-Acetyl-1H-indol-3-yl)aminobenzoic Acid influence its behavior in various delivery systems. Researchers examine its solubility characteristics in different solvents and its compatibility with common excipients and formulation additives. These studies contribute to the growing body of knowledge about this versatile chemical entity.
The future research directions for 2-(1-Acetyl-1H-indol-3-yl)aminobenzoic Acid appear promising, with potential applications extending beyond its current uses. Scientists are investigating its role in developing novel therapeutic agents, particularly in areas requiring molecular specificity and controlled bioactivity. As the demand for specialized chemical building blocks continues to rise in drug discovery, compounds like CAS No. 352548-58-4 will remain important tools for pharmaceutical innovation.
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